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Compound of Interest

Compound Name: Magnolianin

Cat. No.: B1181634

Anticancer Activity

Magnolol and honokiol have demonstrated significant anticancer effects across a variety of
cancer cell lines.[1] These effects are mediated through diverse mechanisms including the
induction of apoptosis, cell cycle arrest, and inhibition of proliferation, migration, and invasion.

[1][2]

Quantitative Data: Cytotoxicity

The following table summarizes the half-maximal inhibitory concentration (IC50) values of
magnolol against various human cancer cell lines.

Exposure Time

Cancer Type Cell Line IC50 (pM) h) Reference
Oral Squamous Enriched Stem 2]
Cell Carcinoma Cells
Bladder Cancer T24, 5637 ~20-40 24, 48 [2]
Colon Cancer COL0O205 ~30-40 24 [3]
Lung Cancer CH27 ~40 48 [3]
Lung Cancer A549 ~60-80 24,48 [3]
Gallbladder
GBC-SD ~40-60 24, 48 [2]
Cancer
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Signaling Pathways in Anticancer Activity

Magnolol exerts its anticancer effects by modulating multiple critical signaling pathways.[2] Key
pathways include the PI3K/Akt/mTOR and MAPK signaling cascades, which are central to cell
proliferation and survival.[2] Furthermore, magnolol is known to inhibit the activation of NF-kB,
a transcription factor that plays a crucial role in inflammation and cancer progression.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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